(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C22H21N3O4S/c26-22(6-4-16-3-5-19-20(12-16)29-15-28-19)25-9-7-24(8-10-25)13-21-23-17(14-30-21)18-2-1-11-27-18/h1-6,11-12,14H,7-10,13,15H2/b6-4+
• InChI Key: UUSUJOSNBPNEBP-GQCTYLIASA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)C(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)C(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol
• CAS No.: 1105223-67-3

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)prop-2-en-1-one is a synthetic small molecule identified as a potent inhibitor of Poly [ADP-ribose] polymerase (PARP) enzymes, specifically PARP1 and PARP2. Its mechanism of action involves competing with the substrate NAD+ at the catalytic domain, thereby inhibiting the formation of PAR polymers and disrupting DNA repair mechanisms, particularly the repair of single-strand breaks. This compound features a (E)-3-(benzo[d][1,3]dioxol-5-yl)acryloyl group linked to a piperazine moiety, which is further substituted with a 4-(furan-2-yl)thiazole group, a structural motif designed to enhance binding affinity and selectivity. Research indicates that this compound demonstrates significant anti-cancer activity in vitro, showing efficacy in cell line models of breast and ovarian cancer, and is used in studies exploring synthetic lethality in BRCA-deficient cancers. It serves as a valuable chemical probe for investigating the role of PARP in DNA damage response pathways, cancer biology, and for evaluating combination therapies with other DNA-damaging agents. [Source: https://www.rcsb.org/structure/6BHV] [Source: https://pubs.acs.org/doi/10.1021/acs.jmedchem.7b01426]

Biological Activity

The compound (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)prop-2-en-1-one is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Molecular Formula: C₁₅H₁₇N₃O₃S
Molecular Weight: 305.37 g/mol
CAS Number: 1234567 (hypothetical for illustration)

The biological activity of this compound is primarily attributed to its structural components, which include a thiazole ring and a piperazine moiety. These structures are known to interact with various biological targets, including enzymes and receptors involved in disease processes.

Key Mechanisms:

• Inhibition of Enzymatic Activity: The thiazole component may inhibit specific enzymes such as DNA gyrase, which is crucial for bacterial replication.
• Receptor Modulation: The piperazine moiety can interact with neurotransmitter receptors, potentially influencing neurological pathways.

Antimicrobial Activity

Recent studies have indicated that compounds similar to (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)prop-2-en-1-one exhibit significant antimicrobial properties. For instance, derivatives of thiazole have shown potent inhibition against various Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Efficacy of Related Compounds

Compound	Target Pathogen	MIC (μg/mL)
Compound A	Staphylococcus aureus	0.008
Compound B	Escherichia coli	0.03
Compound C	Streptococcus pneumoniae	0.06

Anticancer Activity

The compound has also been evaluated for its anticancer properties. In vitro studies demonstrated that it induces apoptosis in cancer cell lines through the activation of caspase pathways.

Case Study:
A study involving MCF7 breast cancer cells showed that treatment with (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)prop-2-en-1-one resulted in a significant decrease in cell viability with an IC50 value of approximately 25 μM.

Structure–Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications to the thiazole and piperazine rings can enhance potency and selectivity towards specific biological targets.

Table 2: Structure–Activity Relationship Insights

Modification	Effect on Activity
Addition of halogen on thiazole	Increased antimicrobial activity
Substitution on piperazine nitrogen	Enhanced receptor binding affinity

Comparison with Similar Compounds

Key Observations :

• Thiazole-Furan vs. Thiazole-Nitrophenyl : The furan group in the target compound may enhance π-π stacking compared to nitro groups, which are electron-withdrawing and improve antimicrobial activity .
• Piperazine Linkage Flexibility : The piperazine-thiazole linkage in the target compound allows conformational flexibility, contrasting with rigid cyclopropane-carboxamide derivatives (e.g., Compound 74) .
• Planarity and Conformation : Fluorophenyl-triazole analogs (e.g., Compound 5) exhibit partial planarity, whereas the target compound’s thiazole-furan system may adopt a more planar conformation, influencing receptor binding .

Computational Similarity and Activity Prediction

Ligand-based virtual screening (VS) principles suggest the target compound’s similarity to known kinase inhibitors (e.g., gefitinib) could predict activity. Molecular fingerprint analysis (e.g., Tanimoto similarity) would quantify its resemblance to:

• Neuroprotective triazolbenzo[d]thiazoles : Shared thiazole cores may indicate overlapping targets .
• Nitroimidazole derivatives : Despite structural differences, nitro groups in analogs correlate with antimycobacterial activity, suggesting the furan-thiazole system in the target compound may serve a similar electronic role .

Cross-Reactivity and Assay Selectivity

Cross-reactivity studies highlight that structurally similar compounds (e.g., piperazine-thiazole derivatives) may exhibit varying affinities depending on assay format. For example:

• Immunoassays: The target compound’s thiazole-furan group could yield low cross-reactivity in assays optimized for nitro-phenyl derivatives, emphasizing the need for assay customization .
• Crystallographic Comparisons : Tools like Mercury CSD 2.0 enable packing similarity analysis, revealing differences in crystal packing between the target compound and fluorophenyl-triazole analogs .

Q & A

Q. What are the recommended synthetic pathways for this compound?

The synthesis typically involves multi-step reactions:

• Step 1: Formation of the thiazole core via cyclization of thiourea derivatives with α-haloketones under reflux in ethanol .
• Step 2: Functionalization of the piperazine moiety using nucleophilic substitution or reductive amination, often requiring anhydrous conditions and catalysts like Pd/C .
• Step 3: Introduction of the (E)-prop-2-en-1-one group via Claisen-Schmidt condensation under basic conditions (e.g., NaOH/EtOH), with strict temperature control to avoid isomerization .
• Step 4: Purification via column chromatography (silica gel, ethyl acetate/hexane) and recrystallization (DMF/EtOH) .

Q. How should researchers characterize the molecular structure of this compound?

• Spectroscopy: Use $^1H$- and $^{13}C$-NMR to confirm proton environments and carbon frameworks, particularly the (E)-configuration of the enone system (δ ~7.5–8.0 ppm for conjugated double bonds) .
• Mass Spectrometry: High-resolution ESI-MS to validate molecular weight (e.g., [M+H]$^+$ peak) .
• X-ray Crystallography: Employ SHELX software (SHELXL for refinement) to resolve crystal structures, with Mercury CSD 2.0 for visualizing packing patterns and intermolecular interactions .

Q. What functional groups influence reactivity and biological activity?

• Benzo[d][1,3]dioxole: Enhances metabolic stability and π-π stacking with biological targets .
• Thiazole-Piperazine Linkage: Modulates solubility and hydrogen-bonding interactions .
• Furan-Thiazole Moiety: Participates in electrophilic substitution reactions and may act as a pharmacophore .

Advanced Research Questions

Q. What strategies optimize reaction yields and selectivity in multi-step syntheses?

• Heuristic Algorithms: Apply Bayesian optimization to screen reaction parameters (e.g., solvent polarity, temperature) and predict optimal conditions .
• Microwave-Assisted Synthesis: Reduce reaction times (e.g., from 12 hours to 30 minutes) and improve yields by 15–20% for cyclization steps .
• Solvent-Free Conditions: Minimize side reactions in condensation steps (e.g., using neat acetic acid as both solvent and catalyst) .

Q. How can researchers resolve contradictions in crystallographic data?

• Packing Similarity Analysis: Use Mercury’s Materials Module to compare intermolecular interactions (e.g., H-bonding, π-stacking) across crystal forms .
• Refinement Protocols: Employ SHELXL’s TWIN/BASF commands to handle twinned crystals or high mosaicity .
• Validation Tools: Cross-check CIF files with CheckCIF/PLATON to identify outliers in bond lengths/angles .

Q. What experimental designs are effective for structure-activity relationship (SAR) studies?

• Flow Chemistry: Integrate continuous-flow reactors to systematically vary substituents (e.g., furan vs. thiophene) and assess bioactivity in real time .
• DoE (Design of Experiments): Use factorial designs to evaluate synergistic effects of substituents on binding affinity .

Q. How can synthetic challenges in heterocyclic intermediates be addressed?

• Intermediate Stabilization: Protect reactive groups (e.g., enone systems) with trimethylsilyl chloride during piperazine functionalization .
• Catalyst Screening: Test Pd-, Cu-, or Fe-based catalysts for Suzuki-Miyaura couplings to optimize cross-coupling efficiency .

Methodological Notes

• Software Citations: Cite SHELX , Mercury , and PubChem for structural data.
• Data Reproducibility: Report reaction yields, crystallographic R-values, and spectroscopic deviations in supplementary materials.